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Compound of Interest

Compound Name: Avanafil-d4

Cat. No.: B15613714

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of chemical reagents is a critical component of laboratory safety and
environmental responsibility. This document provides essential, step-by-step guidance for the
safe and compliant disposal of Avanafil-d4, a deuterated analog of the phosphodiesterase
type 5 (PDED) inhibitor, Avanafil. Adherence to these procedures is vital to protect laboratory
personnel, the surrounding community, and the environment.

Hazard Profile of Avanafil

While a specific Safety Data Sheet (SDS) for Avanafil-d4 is not readily available, the SDS for
the parent compound, Avanafil, provides essential safety information. The primary hazards
associated with Avanafil are:
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Hazard Classification Description Precautionary Statements

P280: Wear protective
Skin Irritation Causes skin irritation. gloves/protective clothing/eye
protection/face protection.

P305+P351+P338: IF IN
EYES: Rinse cautiously with
o ] o water for several minutes.
Eye Irritation Causes serious eye irritation. )
Remove contact lenses, if
present and easy to do.

Continue rinsing.

] P261: Avoid breathing
May cause respiratory

Respiratory Irritation T dust/fume/gas/mist/vapors/spr
irritation.
ay.

Disposal must always be conducted in accordance with local, regional, national, and
international regulations.[1] It is imperative not to dispose of Avanafil-d4 with household
garbage or allow it to enter the sewage system.[2]

Step-by-Step Disposal Protocol for Avanafil-d4
This protocol outlines the standard procedure for disposing of Avanafil-d4 waste generated in
a research laboratory.

1. Waste ldentification and Segregation:

o Characterize the Waste: Identify all components of the waste stream containing Avanafil-d4.
This includes pure compound, solutions, contaminated labware (e.g., pipette tips, vials,
gloves), and any reaction byproducts.

e Segregate at the Source: Do not mix Avanafil-d4 waste with other waste streams unless
explicitly permitted by your institution's Environmental Health and Safety (EHS) office. In
particular:

o Keep solid waste separate from liquid waste.
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o Do not mix with incompatible chemicals that could cause a dangerous reaction.[3]
o Segregate from non-hazardous waste.
. Selection of Appropriate Waste Containers:

Chemical Compatibility: Use waste containers that are chemically compatible with Avanafil-
d4 and any solvents present in the waste. For solid waste, a securely sealed plastic bag or a
labeled, rigid container is appropriate. For liquid waste, use a leak-proof container, often a
high-density polyethylene (HDPE) jug.

Proper Labeling: All waste containers must be clearly and accurately labeled. The label
should include:

The words "Hazardous Waste".

o

The full chemical name: "Avanafil-d4".

[¢]

[¢]

The approximate concentration and quantity of the waste.

The date the waste was first added to the container.

[e]

o

The specific hazards (e.g., "Skin Irritant,” "Eye Irritant”).
. Accumulation and Storage:

Designated Satellite Accumulation Area (SAA): Store the labeled waste container in a
designated SAA within the laboratory where the waste is generated.[1][3] This area should
be under the control of laboratory personnel.

Secure Storage: Keep the waste container securely closed at all times, except when adding
waste.[3]

Secondary Containment: It is best practice to place liquid waste containers in a secondary
containment bin to prevent the spread of material in case of a leak or spill.

. Arranging for Final Disposal:
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» Contact EHS: Once the waste container is full or has been in storage for the maximum
allowable time (as per institutional and regulatory limits), contact your institution's
Environmental Health and Safety (EHS) or equivalent office to arrange for a pickup.

o Documentation: Complete any required waste disposal forms or manifests provided by your
EHS office. This documentation is a critical part of regulatory compliance under the
Resource Conservation and Recovery Act (RCRA).[4]

e Do Not Dispose Down the Drain: Under no circumstances should Avanafil-d4 or its solutions
be poured down the sink.[1] This can contaminate water supplies and is a violation of
environmental regulations.[2][5]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Avanafil-d4 waste in a laboratory setting.
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Avanafil-d4 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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